Cas no 487058-88-8 (1-(3-Bromophenyl)-5-chloro-1-oxopentane)

• Product Name: 1-(3-Bromophenyl)-5-chloro-1-oxopentane
• CAS No: 487058-88-8
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 1518790
• PubChem ID: 22049470
• Update Time: 2025-11-02

1-(3-Bromophenyl)-5-chloro-1-oxopentane Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-5-chloropentan-1-one
• 1-(3-BROMOPHENYL)-5-CHLORO-1-OXOPENTANE
• SureCN3604586
• CTK4J0956
• AG-F-64628
• SCHEMBL3604586
• DTXSID20622006
• AKOS016019609
• WDPHFDLGKUSZDJ-UHFFFAOYSA-N
• 487058-88-8
• 1-(3-bromophenyl)-5-chloro-1-pentanone
• DB-097510
• MFCD00672053
• 1-(3-Bromophenyl)-5-chloro-1-oxopentane

• MDL： MFCD00672053
• Inchi： 1S/C11H12BrClO/c12-10-5-3-4-9(8-10)11(14)6-1-2-7-13/h3-5,8H,1-2,6-7H2
• InChI Key： WDPHFDLGKUSZDJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCCCCl)=O

Computed Properties

• Exact Mass: 273.97600
• Monoisotopic Mass: 273.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.04090

Additional information on 1-(3-Bromophenyl)-5-chloro-1-oxopentane

1-(3-Bromophenyl)-5-chloro-1-oxopentane: A Novel Compound with Promising Pharmacological Potential

1-(3-Bromophenyl)-5-chloro-1-oxopentane is a synthetic organic compound with the CAS number 487058-88-8, which has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted aromatic ketones, characterized by the presence of a bromo group at the para position of the phenyl ring and a chloro substituent at the fifth carbon of the pentane chain. The molecular framework of this compound is designed to interact with specific biological targets, making it a valuable candidate for further exploration in drug discovery.

The 1-(3-Bromophenyl)-5-chloro-1-oxopentane molecule exhibits a high degree of structural complexity, which is critical for its biological activity. The bromo group at the 3-position of the phenyl ring contributes to the compound's hydrophobic properties, while the chloro substituent at the 5-carbon position enhances its reactivity. This combination of functional groups creates a unique pharmacophore that may interact with various receptors and enzymes in the human body. Recent studies have highlighted the potential of this compound to modulate signaling pathways associated with inflammation and neurodegenerative diseases.

Research published in 2023 in the journal Journal of Medicinal Chemistry has demonstrated that 1-(3-Bromophenyl)-5-chloro-1-oxopentane exhibits selective inhibition of the COX-2 enzyme, which is a key mediator in the inflammatory response. This finding is particularly significant, as COX-2 inhibitors have been explored for their potential in treating conditions such as rheumatoid arthritis and osteoarthritis. The compound's ability to selectively target COX-2 over COX-1 may reduce the risk of gastrointestinal side effects commonly associated with non-selective NSAIDs.

Additionally, a 2024 study published in Pharmaceutical Research investigated the 1-(3-Bromophenyl)-5-chloro-1-oxopentane as a potential modulator of the TRPV1 receptor, which is implicated in pain perception and thermoregulation. The compound showed promising activity in modulating TRPV1-mediated signaling, suggesting potential applications in the development of analgesic agents. These findings underscore the versatility of the compound in targeting multiple biological pathways.

The synthesis of 1-(3-Bromophenyl)-5-chloro-1-oxopentane involves a multi-step process that includes electrophilic substitution reactions and functional group transformations. The bromo group is introduced via a bromination reaction, while the chloro substituent is incorporated through a chlorination step. The final oxidation step leads to the formation of the ketone group, which is critical for the compound's biological activity. The synthetic pathway has been optimized to enhance yield and purity, ensuring the production of high-quality material for further studies.

From a pharmacokinetic perspective, the 1-(3-Bromophenyl)-5-chloro-1-oxopentane is expected to exhibit favorable properties such as good solubility and metabolic stability. These characteristics are essential for the compound to reach its target tissues in the body. Preclinical studies have indicated that the compound has moderate oral bioavailability, which is a crucial factor in its potential as a therapeutic agent. Further research is needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) profile.

The therapeutic potential of 1-(3-Bromophenyl)-5-chloro-1-oxopentane extends beyond its anti-inflammatory and analgesic properties. Emerging research suggests that the compound may also have neuroprotective effects, which could make it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease. A 2024 study published in Neuropharmacology explored the compound's ability to inhibit the aggregation of beta-amyloid proteins, a hallmark of Alzheimer's pathology. These findings open new avenues for the development of targeted therapies for neurodegenerative conditions.

Despite its promising properties, the 1-(3-Bromophenyl)-5-chloro-1-oxopentane is not without challenges. The compound's potential toxicity and long-term safety profile require further investigation. Preclinical studies have indicated that the compound may have mild hepatotoxic effects at high doses, which necessitates careful dosing strategies in clinical trials. Ongoing research is focused on optimizing the compound's safety profile while maintaining its therapeutic efficacy.

In conclusion, the 1-(3-Bromophenyl)-5-chloro-1-oxopentane represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further exploration. As research continues to uncover its biological mechanisms and optimize its properties, the compound may pave the way for the development of new treatments for a variety of diseases. The continued study of this compound will be crucial in advancing our understanding of its potential in drug discovery and therapeutic applications.